4-Nonylphenylboronic acid
4-Nonylphenylboronic acid
Fatty acid amide hydrolase (FAAH) is the primary enzyme responsible for the hydrolysis of the endocannabinoid arachidonoyl ethanolamide (AEA). 4-(n-Nonyl) benzeneboronic acid is a potent inhibitor of FAAH, with an IC50 of 9.1 nM. It is also able to inhibit monoacylglycerol lipase (MAGL), which hydrolyzes 2-arachidonoyl glycerol (2-AG), but at ~1000-fold higher concentration (IC50 = 7.9 μM).
Brand Name:
Vulcanchem
CAS No.:
256383-45-6
VCID:
VC0005365
InChI:
InChI=1S/C15H25BO2/c1-2-3-4-5-6-7-8-9-14-10-12-15(13-11-14)16(17)18/h10-13,17-18H,2-9H2,1H3
SMILES:
B(C1=CC=C(C=C1)CCCCCCCCC)(O)O
Molecular Formula:
C15H25BO2
Molecular Weight:
248.17 g/mol
4-Nonylphenylboronic acid
CAS No.: 256383-45-6
Cat. No.: VC0005365
Molecular Formula: C15H25BO2
Molecular Weight: 248.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Fatty acid amide hydrolase (FAAH) is the primary enzyme responsible for the hydrolysis of the endocannabinoid arachidonoyl ethanolamide (AEA). 4-(n-Nonyl) benzeneboronic acid is a potent inhibitor of FAAH, with an IC50 of 9.1 nM. It is also able to inhibit monoacylglycerol lipase (MAGL), which hydrolyzes 2-arachidonoyl glycerol (2-AG), but at ~1000-fold higher concentration (IC50 = 7.9 μM). |
|---|---|
| CAS No. | 256383-45-6 |
| Molecular Formula | C15H25BO2 |
| Molecular Weight | 248.17 g/mol |
| IUPAC Name | (4-nonylphenyl)boronic acid |
| Standard InChI | InChI=1S/C15H25BO2/c1-2-3-4-5-6-7-8-9-14-10-12-15(13-11-14)16(17)18/h10-13,17-18H,2-9H2,1H3 |
| Standard InChI Key | VONVJOGSLHAKOX-UHFFFAOYSA-N |
| SMILES | B(C1=CC=C(C=C1)CCCCCCCCC)(O)O |
| Canonical SMILES | B(C1=CC=C(C=C1)CCCCCCCCC)(O)O |
| Appearance | Assay:≥98%A crystalline solid |
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